Cas no 62056-29-5 (Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-)

• Product Name: Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-
• CAS No: 62056-29-5
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 459534
• PubChem ID: 71390385
• Update Time: 2025-04-19

Benzene, 1-nitro-4-(3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-
• 1-nitro-4-(3-phenylprop-2-enyl)benzene
• 1-Nitro-4-(3-phenylprop-2-en-1-yl)benzene
• 62056-29-5
• DTXSID90812295

• Inchi： 1S/C15H13NO2/c17-16(18)15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-7,9-12H,8H2
• InChI Key： KHCQUSCVVIKRFC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CC=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14